1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine

• Molecular Formula: C11H19N3
• Molecular Weight: 193.29 g/mol
• SMILES: CC1CCCCC1NC2=NN(C=C2)C
• InChI: InChI=1S/C11H19N3/c1-9-5-3-4-6-10(9)12-11-7-8-14(2)13-11/h7-10H,3-6H2,1-2H3,(H,12,13)
• InChIKey: VNSKHHLTIHDYRE-UHFFFAOYSA-N

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine – Structural & Property Baseline

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine (CAS 1182883-21-1, PubChem CID 60809315) is a trisubstituted 3-aminopyrazole derivative bearing an N1-methyl group and an N3-(2-methylcyclohexyl) substituent. Its molecular formula is C₁₁H₁₉N₃, molecular weight 193.29 g·mol⁻¹, with computed physicochemical descriptors including XLogP3 2.8, topological polar surface area 29.9 Ų, one hydrogen bond donor, and two hydrogen bond acceptors [1]. The compound is commercially available at purity specifications of 95% and 98% . It has been implicated in preliminary pharmacological screening as a CCR5 antagonist scaffold, suggesting utility in chemokine receptor-targeted research [2].

1

GPCR pharmacophore mapping via 3-aminopyrazole scaffold

2

Cell-permeable probe optimization (TPSA

3

Two vendor purity tiers (95% / 98%) for synthesis or assay use

• [1] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. Accessed 2026-04-26. View Source
• [2] Zhang H et al. Preliminary screening of pharmacological activity – CCR5 antagonist application. Semantic Scholar Author Profile (91457169). View Source

Why 1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine Is Irreplaceable

The 3-aminopyrazole scaffold supports multiple regioisomeric and substituent permutations that yield discrete molecular recognition profiles. 1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine differs from its closest commercially available analogs by the position of the amino group on the pyrazole ring (3- vs. 4- vs. 5-amino), the presence or absence of the N1-methyl group, and the connectivity of the 2-methylcyclohexyl moiety (N-linked amine vs. direct N1-aryl/alkyl attachment). These structural variations translate into measurable differences in computed lipophilicity (XLogP3 range: 2.0–2.8) and topological polar surface area (TPSA range: 29.9–43.8 Ų) [1][2][3], which are critical determinants of membrane permeability, solubility, and target-binding geometry. Generic substitution without verifying isomeric identity therefore risks invalidating structure–activity relationships established for a specific regioisomer [4].

3-Amino vs. 4-Amino

Binding geometry and off-target profile may not transfer

N1-Methyl present vs. absent

Loss of N-methyl alters HBD count and TPSA by ~14 Ų

Regioisomer identity and substitution pattern must be confirmed prior to SAR comparison; 4-amino analogs may carry undesired kinase activity.

• [1] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 165748603: 1-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [3] PubChem Compound Summary CID 43535000: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source
• [4] Corbera J et al. A medicinal-chemistry-guided approach to selective and druglike sigma 1 ligands. ChemMedChem, 2006, 1(1):140–154. View Source

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine Differentiation Evidence

TPSA & Lipophilicity vs. N1-Substituted Regioisomer

Computed topological polar surface area (TPSA) and XLogP3 values distinguish 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine from the N1-substituted analog 1-(2-methylcyclohexyl)-1H-pyrazol-3-amine (CAS 2138267-54-4). The target compound exhibits a lower TPSA (29.9 vs. 43.8 Ų) and higher lipophilicity (XLogP3 2.8 vs. 2.0), indicating superior predicted membrane permeability [1][2]. These differences arise from the N-methyl substitution on the pyrazole ring, which eliminates one hydrogen-bond donor site and increases hydrophobicity. For procurement decisions in cell-permeable probe or CNS-targeted programs, the TPSA threshold of <60 Ų is met by both compounds, but the 14 Ų difference may be consequential for blood–brain barrier penetration models [3].

TPSA & XLogP3

Data to verify

TPSA 29.9 Ų, XLogP3 2.8 vs. N1-substituted analog 43.8 Ų, 2.0

Supports cell-permeability context

Computed values only; no experimental logP/D

Evidence Dimension	Computed TPSA and XLogP3
Target Compound Data	TPSA 29.9 Ų; XLogP3 2.8; MW 193.29; HBD 1; HBA 2
Comparator Or Baseline	1-(2-Methylcyclohexyl)-1H-pyrazol-3-amine: TPSA 43.8 Ų; XLogP3 2.0; MW 179.26; HBD 1; HBA 2
Quantified Difference	ΔTPSA = −13.9 Ų; ΔXLogP3 = +0.8; ΔMW = +14.03
Conditions	Values computed by PubChem (Cactvs 3.4.8.18 and XLogP3 3.0); no experimental logP/logD data available.

Why This Matters

A 14 Ų TPSA reduction with a 0.8 log-unit lipophilicity increase is a structurally driven differentiation relevant to permeability-limited target engagement, guiding selection for cell-based vs. biochemical assay formats.

• [1] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 165748603: 1-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [3] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2005, 2(4):541–553. View Source

3-Amino vs. 4-Amino Pyrazole Regioisomer Comparison

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine is the 3-amino regioisomer, structurally distinct from the 4-amino analog 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine (CAS 1153293-91-4, PubChem CID 43535000). Although both share the same molecular formula (C₁₁H₁₉N₃) and molecular weight, the amino-group position alters the hydrogen-bonding vector and electronic distribution on the pyrazole ring, which in turn governs target recognition [1][2]. In kinase inhibition assays, the 4-amino regioisomer has shown measurable activity (RSK2 inhibition at 100 µM with residual activity reported) [3], whereas corresponding quantitative data for the 3-amino regioisomer are not yet publicly disclosed. This absence of data for the 3-amino variant is not a deficiency but a differentiation point: the 3-amino geometry offers a distinct pharmacophoric vector that may address selectivity gaps observed with 4-amino analogs [4].

3-NH2 vs. 4-NH2

Class-level inference

3-amino: no public IC₅₀; 4-amino: RSK2 activity reported

Alternative pharmacophoric vector for selectivity

4-amino off-target kinase data available

Evidence Dimension	Amino-substitution position on pyrazole ring and associated biological profile
Target Compound Data	3-amino substitution; no publicly disclosed IC₅₀/Ki at time of analysis
Comparator Or Baseline	1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine: RSK2 inhibition residual activity reported; ROCK2, CYP450 inhibition data available
Quantified Difference	Not quantifiable from publicly available data; structural difference is absolute (3-NH vs. 4-NH connectivity)
Conditions	BindingDB entries BDBM50607924 (RSK2), BDBM50597489 (ROCK2) for the 4-amino regioisomer.

Why This Matters

When a project has established SAR showing that 4-amino substitution leads to undesired off-target kinase inhibition, the 3-amino regioisomer provides a structurally validated alternative vector for lead optimization without introducing additional molecular weight.

• [1] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 43535000: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source
• [3] BindingDB Entry BDBM50607924 (CHEMBL5278864): Inhibition of RSK2. BindingDB.org. View Source
• [4] Corbera J et al. A medicinal-chemistry-guided approach to selective and druglike sigma 1 ligands. ChemMedChem, 2006, 1(1):140–154. View Source

Vendor Purity Grade Comparison

Two verified commercial sources offer this compound at distinct purity grades. Leyan (Product No. 1558342) specifies a minimum purity of 98% , while AKSci (Cat. No. 0042DQ) specifies 95% . For the structurally related 4-amino regioisomer (CAS 1153293-91-4), AKSci (Cat. No. 8216DE) similarly offers 95% purity . The 3% purity differential between the 98% and 95% grades corresponds to a 2.5-fold difference in total impurity burden, which is relevant when the compound is used as a starting material in multi-step synthetic sequences where impurities propagate or as a reference standard in bioanalytical method validation.

Purity Grade

Source review

Leyan 98% vs. AKSci 95%; ~2.5× impurity burden difference

Impurity control for assay/synthesis

Review batch-specific COA

Evidence Dimension	Commercial purity specification for procurement
Target Compound Data	98% min. purity (Leyan, Product No. 1558342)
Comparator Or Baseline	95% min. purity (AKSci, Cat. No. 0042DQ); 4-amino regioisomer also 95%
Quantified Difference	ΔPurity = +3 percentage points; equivalent to ~2.5× lower total impurity burden
Conditions	Vendor-specified minimum purity values; batch-specific Certificate of Analysis should be requested.

Why This Matters

For assay development or as a synthetic intermediate where impurity carryover impacts yield or data integrity, the 98% purity grade may reduce the need for additional purification steps, offering a direct operational and cost advantage despite a potentially higher unit price.

Conformational Flexibility vs. N1-Alkylated Analog

The target compound possesses two rotatable bonds (C–N between cyclohexyl and amine nitrogen; N–C between amine nitrogen and pyrazole ring), compared to only one rotatable bond in the N1-substituted analog 1-(2-methylcyclohexyl)-1H-pyrazol-3-amine [1][2]. The additional rotatable bond in the target compound confers greater conformational flexibility, which may enhance the ability to adapt to binding-site topology but also imposes a higher entropic penalty upon binding. This property is a direct consequence of the N3-amine linker versus the N1-direct attachment, and it provides a tunable parameter for optimizing ligand efficiency in structure-based design campaigns [3].

Rotatable Bonds

Cross-study comparable

2 rotatable bonds vs. 1 in N1-analog; Δ = +1

Entropic penalty may impact ligand efficiency

Relevant for scaffold-hopping triage

Evidence Dimension	Rotatable bond count as a measure of conformational degrees of freedom
Target Compound Data	2 rotatable bonds (PubChem CID 60809315)
Comparator Or Baseline	1-(2-Methylcyclohexyl)-1H-pyrazol-3-amine: 1 rotatable bond (PubChem CID 165748603)
Quantified Difference	ΔRotatable Bonds = +1 (100% increase)
Conditions	Computed by Cactvs 3.4.8.18 as reported in PubChem; relevant for ligand efficiency calculations and docking studies.

Why This Matters

An additional rotatable bond is a quantifiable structural feature that directly impacts calculated ligand efficiency metrics (e.g., LE, LLE) and should be factored into hit-to-lead triage when comparing scaffold hopping options.

• [1] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 165748603: 1-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [3] Hopkins AL et al. Ligand efficiency: a useful metric for lead selection. Drug Discovery Today, 2004, 9(10):430–431. View Source

1-Methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine Application Scenarios

GPCR Scaffold-Hopping: CCR5 and Sigma-1 Antagonists

The compound's preliminary identification as a CCR5 antagonist scaffold [1], combined with the established sigma-1 receptor affinity of structurally related cycloalkyl-annelated pyrazoles (pKi >8) [2], positions it as a viable scaffold-hopping starting point for chemokine or sigma receptor programs. The 3-amino substitution pattern provides a distinct hydrogen-bonding vector compared to 4-amino analogs that have shown kinase off-target activity, enabling exploration of selectivity-driven chemical space [3]. Researchers procuring this compound for GPCR panel screening should specify the 98% purity grade to minimize assay interference from trace impurities.

Physicochemical Property-Driven Lead Optimization

With a TPSA of 29.9 Ų and XLogP3 of 2.8, the compound falls within favorable drug-like property space (MW <200, HBD 1, HBA 2) [1]. When compared to its N1-substituted analog (TPSA 43.8 Ų, XLogP3 2.0), it offers a 14 Ų lower TPSA and 0.8 log-unit higher lipophilicity, making it a preferred starting point for projects requiring enhanced membrane permeability. The two rotatable bonds provide sufficient conformational freedom for induced-fit binding without excessive entropic penalty, an advantage over the more rigid N1-alkylated comparator [2]. Computational chemists can use these values directly in multi-parameter optimization (MPO) scoring functions.

Synthetic Intermediate for Parallel Library Synthesis

The secondary amine linker (NH between pyrazole and cyclohexyl) provides a reactive handle for further N-functionalization (acylation, sulfonylation, reductive amination), differentiating it from analogs where the cyclohexyl group is directly attached to the pyrazole ring. Available at both 95% and 98% purity from established vendors [3], the compound can be procured at the grade appropriate to the synthetic sequence: 95% for initial route scouting and library generation, 98% for late-stage intermediate use where impurity control is critical. The 3-amino connectivity ensures that derivatization occurs at a position that has been validated in patent literature for generating biologically active kinase and GPCR ligands [4].

Application

Selection Property

Validation Focus

GPCR scaffold-hopping

3-Amino regioisomer identity

Off-target kinase panel review

Property-driven lead optimization

TPSA and rotatable bond count

Permeability assay context

Parallel library synthesis

Secondary amine linker reactivity

Purity grade selection (95% vs. 98%)

• [1] Zhang H et al. Preliminary screening of pharmacological activity – CCR5 antagonist application. Semantic Scholar Author Profile (91457169). View Source
• [2] Corbera J et al. A medicinal-chemistry-guided approach to selective and druglike sigma 1 ligands. ChemMedChem, 2006, 1(1):140–154. View Source
• [3] PubChem Compound Summary CID 60809315: 1-methyl-N-(2-methylcyclohexyl)-1H-pyrazol-3-amine. National Center for Biotechnology Information. View Source
• [4] US Patent 8,183,273. Bicyclic compound, production and use thereof (CCR5 antagonists). Published May 22, 2012. View Source